Cas no 113948-06-4 (N-Ethyl-3-iodobenzamide)

• Product Name: N-Ethyl-3-iodobenzamide
• CAS No: 113948-06-4
• MF: C₉H₁₀INO
• MW: 275.086274623871
• CID: 2878910
• PubChem ID: 3409621
• Update Time: 2025-04-21

N-Ethyl-3-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• N-Ethyl-3-iodobenzamide
• 113948-06-4
• Benzamide, N-ethyl-3-iodo-
• BS-30132
• SCHEMBL13381540
• AKOS008920012

• Inchi： 1S/C9H10INO/c1-2-11-9(12)7-4-3-5-8(10)6-7/h3-6H,2H2,1H3,(H,11,12)
• InChI Key： DLJHACZHZRBDJF-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1)C(NCC)=O

Computed Properties

• Exact Mass: 274.98071g/mol
• Monoisotopic Mass: 274.98071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 353.0±25.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

N-Ethyl-3-iodobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives